![molecular formula C14H20ClN3O3S B258491 N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide](/img/structure/B258491.png)
N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide
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Overview
Description
N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide, also known as CP-96,345, is a chemical compound that has been widely studied for its potential pharmacological applications. It is a potent and selective antagonist of the neurotensin receptor, which is involved in a variety of physiological and pathological processes, including pain perception, anxiety, and cancer progression. In
Scientific Research Applications
N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of pain, and may have potential as a treatment for chronic pain conditions such as neuropathic pain and cancer-related pain. Additionally, this compound has been investigated as a potential treatment for anxiety disorders, as the neurotensin receptor is involved in the regulation of anxiety and stress. There is also evidence to suggest that this compound may have anti-cancer properties, as the neurotensin receptor is overexpressed in a variety of cancers, including pancreatic cancer and breast cancer.
Mechanism of Action
N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide acts as a selective antagonist of the neurotensin receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system and peripheral tissues. Neurotensin is a neuropeptide that is involved in a variety of physiological processes, including pain perception, anxiety, and cancer progression. By blocking the neurotensin receptor, this compound can modulate these processes and potentially provide therapeutic benefits.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal models of pain, this compound has been shown to reduce pain behaviors, suggesting that it has analgesic properties. Additionally, this compound has been shown to reduce anxiety-like behaviors in animal models of anxiety, indicating that it may have anxiolytic effects. Finally, there is evidence to suggest that this compound may have anti-cancer properties, as it has been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide is its selectivity for the neurotensin receptor, which allows for more precise targeting of this receptor and potentially fewer off-target effects. Additionally, this compound has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, there are also some limitations to using this compound in lab experiments. For example, the synthesis of this compound is relatively complex and low-yielding, which may limit its availability for research purposes. Additionally, as with any experimental compound, there may be unforeseen side effects or limitations that arise during further investigation.
Future Directions
There are several potential future directions for research on N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide. One area of interest is the potential use of this compound as a treatment for chronic pain conditions, such as neuropathic pain and cancer-related pain. Additionally, further investigation into the anxiolytic properties of this compound may lead to its use as a treatment for anxiety disorders. Finally, there is ongoing research into the anti-cancer properties of this compound, and future studies may focus on its use as a cancer treatment or adjuvant therapy.
Synthesis Methods
The synthesis of N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide involves several steps, starting with the reaction of 2-chloroaniline with ethyl 2-bromoacetate to form ethyl 2-(2-chlorophenyl)acetate. This intermediate is then reacted with sodium methoxide and methanesulfonyl chloride to produce N-(2-chlorophenyl)-N-(methanesulfonyl)-2-oxoethylamide, which is subsequently treated with 4-methylpiperazine to yield this compound. The overall yield of this synthesis is approximately 20%.
properties
Molecular Formula |
C14H20ClN3O3S |
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Molecular Weight |
345.8 g/mol |
IUPAC Name |
N-(2-chlorophenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide |
InChI |
InChI=1S/C14H20ClN3O3S/c1-16-7-9-17(10-8-16)14(19)11-18(22(2,20)21)13-6-4-3-5-12(13)15/h3-6H,7-11H2,1-2H3 |
InChI Key |
ZOHIOJCACQARDW-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C(=O)CN(C2=CC=CC=C2Cl)S(=O)(=O)C |
Canonical SMILES |
CN1CCN(CC1)C(=O)CN(C2=CC=CC=C2Cl)S(=O)(=O)C |
Origin of Product |
United States |
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